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LB42708: Basic Chemical & Solubility Data

Understanding the fundamental properties of your compound is the first step. The table below summarizes

key data for LB42708.
Property Detail
CAS Number 226929-39-1 [1] [2] [3]

Molecular Formula

Molecular Weight

Primary Solubility

Other Solubility

C30H27BrN4O:2 [1] [2] [3]
555.46 g/mol [1] [2] [3]
DMSO: 100 mg/mL (180.0 mM) [2] [3]

Ethanol: 86 mg/mL (154.8 mM); Water: Insoluble [2] [3]

Experimental Formulation Recipes

Here are detailed, step-by-step protocols for preparing vehicle solutions for different experimental

applications, based on manufacturer data [2].
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Application Formulation Composition & Preparation Method

| In Vivo (Clear Solution) | Components: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline.

Preparation:

e Add 100 pL of a 25.0 mg/mL DMSO stock solution to 400 uL PEG300. Mix evenly.

e Add 50 pL Tween-80 to the above solution. Mix evenly.

e Add 450 pL normal saline to adjust the final volume to 1 mL. | | In Vivo (Suspension) |
Components: 10% DMSO, 90% (20% SBE-[B-CD in Saline). Preparation:

e Add 100 pL of a 25.0 mg/mL DMSO stock solution to 900 pL of a 20% SBE-[-CD saline solution. Mix
evenly. Note that this yields a suspension. | | In Vivo (Clear Solution, Oil-based) | Components:
10% DMSO, 90% Corn Oil. Preparation:

e Add 100 pL of a 25.0 mg/mL DMSO stock solution to 900 pL of corn oil. Mix evenly. |

Mechanism of Action & Background Biology

L.B42708 is a potent, orally bioactive, nonpeptidic inhibitor of farnesyltransferase (FTase) [2] [3]. It
inhibits the farnesylation of various Ras proteins (H-Ras, N-Ras, K-Ras) with IC50 values in the low
nanomolar range [3]. This inhibition blocks Ras proteins from anchoring to the cell membrane, disrupting

their oncogenic signaling.

The following diagram illustrates the signaling pathway affected by LB42708 and its downstream effects,

integrating information from its known mechanism and cited biological activities [4] [3].
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Key Troubleshooting & FAQs

e My compound is precipitating in the aqueous vehicle. What can I do? Ensure you are following
the preparation order meticulously: always add the DMSO stock solution to PEG300 and mix
thoroughly before adding Tween 80, and finally the saline [2]. Using fresh, dry DMSO is critical, as
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moisture can reduce solubility [3]. If problems persist, consider using the SBE-f-CD-based suspension

formulation, which is designed for such cases [2].

e What is a safe concentration of DMSO to use in my cell culture assays? While specific data for
L.B42708 is not provided, general cell culture studies indicate that even low concentrations of DMSO
(as low as 10~* M) can significantly affect cell growth and introduce variability in assays like the MTT
assay [5]. It is crucial to include a vehicle control containing the exact same concentration of DMSO

used in your treatment groups to account for these effects.

e How do I confirm that my vehicle control is working correctly? A well-optimized vehicle control
should result in no significant biological effect on its own. In the context of LB42708, your vehicle
control should not induce cell death, cell cycle arrest, or inhibit the production of inflammatory

markers like NO, PGE2, TNF-qa, and IL-1f3, which the active compound is known to affect [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Supplier | CAS 226929-39-1| AOBIOUS LB 42708 [aobious.com]

2. | Farnesyltransferase Inhibitor | FTase Inhibitor LB 42708 [invivochem.com]

3.1 99%(HPLC) | Selleck | FTase inhibitor LB 42708 [selleckchem.com]

4. A Drug Discovery Pipeline for MAPK/ERK Pathway Inhibitors ... [pmc.ncbi.nlm.nih.gov]
5. The use of dimethylsulfoxide as a vehicle in cell culture ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [LB42708 vehicle control optimization DMSO PEG]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547985#|b42708-vehicle-

control-optimization-dmso-peqg]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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